1-sec-butyl-4-(4-ethoxyphenyl)-3-hydroxy-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one

• IUPAC Name: 1-butan-2-yl-4-(4-ethoxyphenyl)-4,8-dihydro-2H-pyrazolo[3,4-e][1,4]thiazepine-3,7-dione
• InChI: InChI=1S/C18H23N3O3S/c1-4-11(3)21-17-15(18(23)20-21)16(25-10-14(22)19-17)12-6-8-13(9-7-12)24-5-2/h6-9,11,16H,4-5,10H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key: CZVNZHVNGQKUEK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C2=C(C(SCC(=O)N2)C3=CC=C(C=C3)OCC)C(=O)N1
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to the compound often involves multi-component reactions that efficiently combine different reactants under catalyzed conditions. For example, a solid acid functionalized with polyvinyl alcohol and hydroxyethylsulfuric acid has been used to catalyze the one-pot three-component condensation of substituent-pyrazoles, aldehydes, and thioglycollic acid. This method produces a range of 4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one derivatives with good to excellent yields, demonstrating a mild, simple, efficient, and sustainable procedure (Zhang, Li, & Qi, 2016).

Molecular Structure Analysis

Structural analysis through X-ray crystallography has confirmed the molecular structures of related compounds, revealing the presence of non-classical hydrogen bonds that stabilize the crystal structure. This analytical method provides insight into the atomic arrangement and bonding patterns, essential for understanding the chemical behavior and reactivity of these molecules (Du & Wu, 2020).

Chemical Reactions and Properties

The compound's reactivity is influenced by its functional groups, which participate in various chemical reactions. For instance, the synthesis of similar compounds involves reactions like condensation, bromination, and aromatic amidation under specific conditions, highlighting the compound's versatile chemical reactivity. These reactions are crucial for modifying the compound's structure and enhancing its chemical properties (Dangi, Hussain, & Talesara, 2011).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are determined by the compound's molecular arrangement. While specific data on "1-sec-butyl-4-(4-ethoxyphenyl)-3-hydroxy-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one" are not available, similar compounds' analysis provides valuable insights into their stability, solubility in various solvents, and thermal behavior, which are critical for practical applications.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical species, are influenced by the compound's functional groups and molecular structure. Investigations into similar compounds have revealed their potential as chemotherapeutic agents, indicating a broad spectrum of chemical interactions and activities that could inform the applications of "1-sec-butyl-4-(4-ethoxyphenyl)-3-hydroxy-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one" in various scientific domains (Dangi, Hussain, & Talesara, 2011).